Cas no 1368966-99-7 (2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine)

2-(6-Chloro-1H-indol-3-yl)-2-methylpropan-1-amine is a structurally distinct indole derivative characterized by a chloro-substituted indole core and a 2-methylpropan-1-amine side chain. This compound is of interest in medicinal chemistry and pharmacological research due to its potential as a precursor or intermediate in the synthesis of bioactive molecules. The chloro substituent at the 6-position enhances its reactivity in electrophilic substitution reactions, while the branched amine side chain may influence binding affinity in receptor-targeted applications. Its well-defined molecular structure allows for precise modifications, making it a valuable scaffold for exploratory studies in drug discovery and neurochemical research. High purity and stability further support its utility in experimental settings.
2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine structure
1368966-99-7 structure
Product Name:2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine
CAS No:1368966-99-7
MF:C12H15ClN2
MW:222.713901758194
CID:6360286
PubChem ID:82494526
Update Time:2025-06-11

2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine
    • Inchi: 1S/C12H15ClN2/c1-12(2,7-14)10-6-15-11-5-8(13)3-4-9(10)11/h3-6,15H,7,14H2,1-2H3
    • InChI Key: RGPCXYXGWQVJHL-UHFFFAOYSA-N
    • SMILES: C(N)C(C1C2=C(NC=1)C=C(Cl)C=C2)(C)C

2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1966685-1g
2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine
1368966-99-7
1g
$1414.0 2023-09-16
Enamine
EN300-1966685-5g
2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine
1368966-99-7
5g
$4102.0 2023-09-16
Enamine
EN300-1966685-10g
2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine
1368966-99-7
10g
$6082.0 2023-09-16
Enamine
EN300-1966685-0.05g
2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine
1368966-99-7
0.05g
$1188.0 2023-09-16
Enamine
EN300-1966685-0.1g
2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine
1368966-99-7
0.1g
$1244.0 2023-09-16
Enamine
EN300-1966685-0.25g
2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine
1368966-99-7
0.25g
$1300.0 2023-09-16
Enamine
EN300-1966685-0.5g
2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine
1368966-99-7
0.5g
$1357.0 2023-09-16
Enamine
EN300-1966685-1.0g
2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine
1368966-99-7
1g
$1414.0 2023-06-02
Enamine
EN300-1966685-2.5g
2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine
1368966-99-7
2.5g
$2771.0 2023-09-16
Enamine
EN300-1966685-5.0g
2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine
1368966-99-7
5g
$4102.0 2023-06-02

Additional information on 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine

Introduction to 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine (CAS No. 1368966-99-7)

2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine, also known by its CAS number 1368966-99-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, which include a 6-chloroindole moiety and a 2-methylpropan-1-amine substituent. These structural elements contribute to its distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The synthesis of 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine typically involves multi-step reactions, including the formation of the indole ring, chlorination, and subsequent alkylation. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for its application in both academic and industrial settings. The ability to synthesize this compound with high purity and yield is essential for ensuring its reliability in various assays and experiments.

In terms of its biological activity, 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine has been studied for its potential as a modulator of various receptors and enzymes. One of the key areas of interest is its interaction with serotonin receptors, particularly the 5-HT2A receptor. Research has shown that this compound exhibits selective binding to the 5-HT2A receptor, which plays a crucial role in regulating mood, cognition, and perception. This property makes it a promising candidate for the development of novel treatments for psychiatric disorders such as depression and anxiety.

Beyond its interaction with serotonin receptors, 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine have also been a focus of recent research. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its development as an oral therapeutic agent. Additionally, the compound has been found to have low toxicity in preclinical studies, further supporting its potential for clinical use.

In the context of drug discovery and development, 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine represents an exciting opportunity for researchers and pharmaceutical companies. Its unique chemical structure and promising biological activities make it a valuable lead compound for further optimization and development. Ongoing research aims to refine its properties through structure-based drug design approaches, with the goal of enhancing its potency, selectivity, and safety profile.

The potential applications of 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amine extend beyond traditional pharmaceuticals. In the field of chemical biology, this compound can serve as a valuable tool for investigating the function of specific receptors and signaling pathways. Its ability to selectively modulate these targets provides researchers with a powerful means to explore complex biological processes at the molecular level.

In conclusion, 2-(6-chloro-1H-indol-3-yl)-2-methylpropan-1-amnine (CAS No. 1368966-99-7) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure, combined with its promising biological activities, makes it an important focus for ongoing studies in medicinal chemistry and drug discovery. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in the development of new treatments for various diseases.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent